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Compound of Interest

Methyl 4-bromofuran-2-
Compound Name:

carboxylate

Cat. No.: B055586

An In-depth Technical Guide to Methyl 4-bromofuran-2-carboxylate

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of Methyl 4-bromofuran-2-carboxylate, a valuable building block in organic
synthesis. This document is intended for researchers, scientists, and professionals in the field
of drug development and chemical research.

Molecular Structure and Identifiers

Methyl 4-bromofuran-2-carboxylate is a heterocyclic compound featuring a furan ring
substituted with a bromine atom at the 4-position and a methyl carboxylate group at the 2-
position.

Table 1: Chemical Identifiers for Methyl 4-bromofuran-2-carboxylate
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Identifier Value Citation

methyl 4-bromofuran-2-
IUPAC Name [1]
carboxylate

4-bromo-furan-2-carboxylic
Synonyms acid methyl ester, methyl 4- [1][2]

bromo-2-furoate

CAS Number 58235-80-6 [1]
Molecular Formula CeHsBrOs [1]
Molecular Weight 205.01 g/mol [1]
Canonical SMILES COC(=0)C1=CC(=CO0O1)Br [1]

INChl=1S/C6H5BrO3/c1-9-
InChl [1]
6(8)5-2-4(7)3-10-5/h2-3H,1H3

RKEXKLRKXLRNMV-
InChiKey (1121
UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of Methyl 4-bromofuran-2-carboxylate are summarized
below. It is a solid compound at room temperature with a defined melting point.

Table 2: Physicochemical Data for Methyl 4-bromofuran-2-carboxylate

Property Value Citation
Appearance White to yellow solid

Melting Point 42-44 °C

Boiling Point 228 °C at 760 mmHg [3]
Purity >97%

Storage Sealed in dry, 2-8°C [2][3]
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Spectroscopic Data

Detailed experimental spectroscopic data for Methyl 4-bromofuran-2-carboxylate is not
readily available in the public domain. However, predicted mass spectrometry data can be used
for preliminary identification.

Table 3: Predicted Mass Spectrometry Data

Adduct Predicted m/z
[M+H]* 204.94949
M+Nal* 226.93143

[ ]

[M-H]~ 202.93493

[M]* 203.94166

Note: Data is predicted by computational methods.[4]

Experimental Protocols

A detailed, peer-reviewed synthesis protocol for Methyl 4-bromofuran-2-carboxylate is not
explicitly available. However, based on standard organic chemistry principles, it can be
synthesized via the esterification of its corresponding carboxylic acid, 4-bromo-2-furoic acid.

Proposed Synthesis of Methyl 4-bromofuran-2-
carboxylate

The synthesis of Methyl 4-bromofuran-2-carboxylate can be achieved through the Fischer
esterification of 4-bromo-2-furoic acid. This method involves reacting the carboxylic acid with
methanol in the presence of a strong acid catalyst.

Reaction Scheme:

4-bromo-2-furoic acid + Methanol --(H* catalyst)--> Methyl 4-bromofuran-2-carboxylate +
Water

Materials:
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e 4-bromo-2-furoic acid

¢ Methanol (anhydrous)

 Sulfuric acid (concentrated) or other suitable acid catalyst

e Sodium bicarbonate (saturated solution)

 Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate

» Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)
Procedure:

» To a solution of 4-bromo-2-furoic acid in an excess of anhydrous methanol, add a catalytic
amount of concentrated sulfuric acid.

» Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer
Chromatography (TLC).

e Upon completion, cool the mixture to room temperature and remove the excess methanol
under reduced pressure.

» Neutralize the remaining mixture with a saturated solution of sodium bicarbonate.
o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

e Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
filter.

o Evaporate the solvent under reduced pressure to yield the crude product.

» Purify the crude product by column chromatography or recrystallization to obtain pure
Methyl 4-bromofuran-2-carboxylate.

Logical Workflow for Synthesis and Analysis
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The following diagram illustrates the logical workflow for the synthesis and subsequent
characterization of Methyl 4-bromofuran-2-carboxylate.
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Click to download full resolution via product page

Caption: Synthesis and Characterization Workflow for Methyl 4-bromofuran-2-carboxylate.

Applications in Research and Development

Methyl 4-bromofuran-2-carboxylate serves as a versatile intermediate in the synthesis of
more complex molecules. The presence of the bromo-substituent allows for a variety of cross-
coupling reactions, such as Suzuki and Heck couplings, enabling the introduction of diverse
functional groups onto the furan ring.[5] The ester functionality can be hydrolyzed to the
corresponding carboxylic acid or converted to other derivatives, further expanding its synthetic
utility. These characteristics make it a valuable precursor for the development of novel
pharmaceutical compounds and agrochemicals.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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